Cas no 866349-29-3 ((2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide
• CAS No: 866349-29-3
• MF: C₂₄H₂₀ClN₃O₅S
• MW: 497.950703620911
• CID: 5971777
• PubChem ID: 6893612
• Update Time: 2025-06-08

(2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide
• (2Z)-N-(3-chloro-4-methoxyphenyl)-2-[(4-methylphenyl)sulfonylhydrazinylidene]chromene-3-carboxamide
• AKOS001844005
• (2Z)-N-(3-chloro-4-methoxyphenyl)-2-[(4-methylbenzenesulfonamido)imino]-2H-chromene-3-carboxamide
• F1603-0013
• (Z)-N-(3-chloro-4-methoxyphenyl)-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide
• 866349-29-3

• Inchi： 1S/C24H20ClN3O5S/c1-15-7-10-18(11-8-15)34(30,31)28-27-24-19(13-16-5-3-4-6-21(16)33-24)23(29)26-17-9-12-22(32-2)20(25)14-17/h3-14,28H,1-2H3,(H,26,29)/b27-24-
• InChI Key： CAGZAJHGVUKCNC-PNHLSOANSA-N
• SMILES： C1(=N/NS(C2=CC=C(C)C=C2)(=O)=O)/OC2=C(C=CC=C2)C=C/1C(NC1=CC=C(OC)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 497.0812196g/mol
• Monoisotopic Mass: 497.0812196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide

Research Brief on (2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide (CAS: 866349-29-3)

This research brief provides an in-depth analysis of the latest scientific findings related to the compound (2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide (CAS: 866349-29-3). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further drug development.

The compound belongs to the class of chromene derivatives, which are known for their diverse pharmacological properties. The presence of the sulfonamido and imino groups in its structure enhances its ability to interact with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Recent synthetic approaches have optimized the yield and purity of this compound, making it more accessible for preclinical studies.

In vitro studies have demonstrated that (2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide exhibits potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest its potential as a therapeutic agent for cancers characterized by dysregulated kinase activity. Additionally, the compound has shown promising anti-inflammatory effects in cellular models, further broadening its therapeutic scope.

Mechanistic studies have revealed that the compound binds to the ATP-binding site of target kinases, thereby inhibiting their catalytic activity. Structural-activity relationship (SAR) analyses have identified key functional groups responsible for its bioactivity, providing insights for the design of more potent analogs. Computational modeling and molecular docking studies have further elucidated the binding interactions, supporting the experimental data.

Recent advancements in formulation technology have addressed the compound's solubility and bioavailability challenges, which were previously limiting factors in its development. Novel delivery systems, such as nanoparticle-based carriers, have shown improved pharmacokinetic profiles in animal models. These innovations are critical for transitioning the compound from the laboratory to clinical trials.

In conclusion, (2Z)-N-(3-chloro-4-methoxyphenyl)-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide represents a promising candidate for therapeutic development, with applications in oncology and inflammation. Ongoing research aims to further optimize its properties and evaluate its efficacy in vivo, paving the way for future clinical applications. This brief underscores the importance of continued investment in the study of this compound and its derivatives.